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For Researchers, Scientists, and Drug Development Professionals

Introduction
Quasar 670 is a fluorescent dye belonging to the cyanine family, known for its emission in the

far-red region of the electromagnetic spectrum. Its spectral characteristics make it a valuable

tool in a variety of biological research and drug development applications, particularly where

minimizing autofluorescence from cellular components is critical. This guide provides an in-

depth overview of the spectral properties of Quasar 670, detailed experimental considerations,

and its application in key molecular biology techniques.

Spectral Properties of Quasar 670 Dye
The utility of a fluorophore is defined by its unique spectral properties, which dictate its optimal

excitation and emission wavelengths, as well as its brightness and photostability.

Quantitative Spectral Data
The key spectral and physical properties of Quasar 670 are summarized in the table below for

easy reference and comparison.
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Property Value Reference

Maximum Excitation

Wavelength (λmax)
647 nm [1]

Maximum Emission

Wavelength (λem)
670 nm [1]

Molar Extinction Coefficient (ε) 187,000 cm⁻¹M⁻¹ [2]

Quantum Yield (Φ)

Data not explicitly available in

search results. The brightness

of a dye is a product of its

extinction coefficient and

quantum yield.[3]

Fluorescence Lifetime (τ)

Data not explicitly available in

search results. The lifetime of

the analogous Cy5 dye is

approximately 1.0 ns in PBS.

[4]

Recommended Quencher
Black Hole Quencher® 2

(BHQ®-2)
[2]

Key Features and Applications
Quasar 670 offers several advantages for molecular and cellular analysis, making it a versatile

dye for various applications.
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Feature Description Applications

Far-Red Emission

Emits light in the far-red

spectrum, which helps to

reduce background

autofluorescence from cells

and tissues.

Fluorescence Microscopy, In

Vivo Imaging

High Extinction Coefficient

A high molar extinction

coefficient contributes to the

dye's brightness, enabling the

detection of low-abundance

targets.

Quantitative PCR (qPCR),

Fluorescence In Situ

Hybridization (FISH)

Cy5 Alternative

Spectrally similar to Cy5,

allowing it to be used as a

direct replacement in many

existing protocols and

instrument setups.[5]

qPCR, FISH, Flow Cytometry

Photostability

Exhibits photostability

comparable to Cy5. The use of

antifade reagents is

recommended to minimize

photobleaching during

imaging.

Fluorescence Microscopy,

Single-Molecule Imaging

FRET Compatibility

Can serve as an acceptor in

Förster Resonance Energy

Transfer (FRET) pairs with

appropriate donor

fluorophores.

Protein-protein interaction

studies, conformational

change analysis

Principles of Fluorescence
The phenomenon of fluorescence is central to the application of dyes like Quasar 670. The

following Jablonski diagram illustrates the electronic state transitions that result in fluorescence.
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Caption: Jablonski diagram illustrating the process of fluorescence.

Experimental Protocols and Considerations
The successful application of Quasar 670 dye requires careful consideration of the

experimental setup and protocol. Below are general workflows and key considerations for

common applications.

Fluorescence Microscopy Workflow
Fluorescence microscopy is a powerful technique for visualizing the localization of molecules

within cells and tissues. The following diagram outlines a typical workflow for a fluorescence

microscopy experiment using Quasar 670-labeled probes.
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Caption: A typical workflow for a fluorescence microscopy experiment.

Detailed Methodologies:

Sample Preparation: Cells or tissue sections are fixed to preserve their structure and then

permeabilized to allow the entry of the fluorescent probe.

Hybridization: The sample is incubated with a solution containing the Quasar 670-labeled

probe, allowing the probe to bind to its specific target.

Washing: Excess and non-specifically bound probes are removed through a series of

washing steps to reduce background signal.
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Mounting: The sample is mounted on a microscope slide using a mounting medium

containing an antifade reagent to protect the fluorophore from photobleaching.

Image Acquisition: The sample is visualized using a fluorescence microscope equipped with

appropriate filters for Quasar 670 (Excitation: ~647 nm, Emission: ~670 nm).

Image Analysis: The acquired images are analyzed to determine the localization and

abundance of the target molecule.

Troubleshooting Photobleaching:

Photobleaching, the irreversible loss of fluorescence due to photochemical damage, is a

common challenge in fluorescence microscopy.

Minimize Exposure: Limit the sample's exposure to the excitation light.

Use Antifade Reagents: Employ commercially available antifade mounting media.[6]

Optimize Imaging Settings: Use the lowest laser power and shortest exposure time that

provide an adequate signal.

Choose Photostable Dyes: For demanding applications, consider alternative dyes with

enhanced photostability if Quasar 670 proves insufficient.[7]

Adjust Buffer pH: For single-molecule FISH (smFISH), adjusting the pH of the antifade buffer

to ~8.5 may reduce photobleaching.[8]

Quantitative PCR (qPCR) Probe Design
In qPCR, Quasar 670 is commonly used as a reporter dye in hydrolysis probes (e.g., TaqMan®

probes). These probes are oligonucleotides that have a fluorescent reporter dye on one end

and a quencher on the other.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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